2-Morpholino-4,6-difluoropyrimidine

• IUPAC Name: 4-(4,6-difluoropyrimidin-2-yl)morpholine
• InChI: InChI=1S/C8H9F2N3O/c9-6-5-7(10)12-8(11-6)13-1-3-14-4-2-13/h5H,1-4H2
• InChI Key: LYPCALKMNKGFTP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=CC(=N2)F)F
• Molecular Formula: C8H9F2N3O
• DSSTOX Substance ID: DTXSID70355559
• Molecular Weight: 201.17 g/mol
• CAS No.: 189003-02-9

Description

2-Morpholino-4,6-difluoropyrimidine is a useful research compound. Its molecular formula is C8H9F2N3O and its molecular weight is 201.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Modifications

2-Morpholino-4,6-difluoropyrimidine is a crucial intermediate in the synthesis of diverse bioactive compounds. Martínez et al. (2012) highlighted its utility in creating 4,6-disubstituted-2-(4-morpholinyl)pyrimidines through palladium-catalyzed cross-coupling reactions, demonstrating its versatility in generating non-symmetrical pyrimidines functionalized at C-4 and C-6 positions, which are vital for developing various pharmacologically active molecules (Martínez et al., 2012).

Biological Applications

The compound has shown promise in oncology and kinase inhibition, which are pivotal in cancer research. Hobbs et al. (2019) found that 4-(Pyrimidin-4-yl)morpholines, including derivatives of this compound, serve as privileged pharmacophores for PI3K and PIKKs inhibition. Their study underscores the morpholine's role in forming key hydrogen bonding interactions, highlighting its potential in designing selective inhibitors for cancer treatment (Hobbs et al., 2019).

Moreover, compounds derived from this compound have been explored for their antimicrobial properties. Abida et al. (2016) synthesized and evaluated various derivatives for their antimicrobial activity, revealing the chemical framework's potential in developing new antibacterial and antifungal agents (Abida et al., 2016).

Antitumor and Antimicrobial Evaluation

The exploration of this compound derivatives for antitumor activity has yielded promising results. Muhammad et al. (2017) synthesized new morpholinylchalcones and assessed their in vitro activity against human lung cancer and hepatocellular carcinoma cell lines, identifying compounds with significant potential as antitumor agents (Muhammad et al., 2017).

Mechanism of Action

Morpholinos block the interactions of macromolecules with mRNA by base pairing with the targeted mRNA in a complementary fashion, thus preventing initiation complex read-through or modification of splicing in cells.

Future Directions

The future directions of “2-Morpholino-4,6-difluoropyrimidine” and similar compounds are likely to be in the field of gene regulation and therapy. Morpholinos have shown promise in the treatment of diseases involved in gene expression.